Cas no 112334-46-0 (4,5-bis(phenylmethoxy)-2-Pyridinecarboxylic acid)

• Product Name: 4,5-bis(phenylmethoxy)-2-Pyridinecarboxylic acid
• CAS No: 112334-46-0
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 2118416
• PubChem ID: 14182507
• Update Time: 2025-04-21

4,5-bis(phenylmethoxy)-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(phenylmethoxy)-2-Pyridinecarboxylic acid
• 4,5-bis(phenylmethoxy)pyridine-2-carboxylic acid
• DTXSID10557116
• 112334-46-0
• DB-060195
• DDIOGSSLTVXLRB-UHFFFAOYSA-N
• 4,5-bis(benzyloxy)pyridine-2-carboxylic acid
• SCHEMBL2527963

• Inchi： 1S/C20H17NO4/c22-20(23)17-11-18(24-13-15-7-3-1-4-8-15)19(12-21-17)25-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,22,23)
• InChI Key： DDIOGSSLTVXLRB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)O)N=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.11575802Da
• Monoisotopic Mass: 335.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.7Ų